Cas no 1019550-96-9 ((2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine)

• Product Name: (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine
• CAS No: 1019550-96-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5175893
• PubChem ID: 43190123
• Update Time: 2026-03-04

(2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2-methoxyethyl)-α-methyl-
• (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine

• Inchi： 1S/C10H16N2O/c1-9(11-7-8-13-2)10-5-3-4-6-12-10/h3-6,9,11H,7-8H2,1-2H3
• InChI Key： KJDRTCJIOWBBLL-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)(C)NCCOC

Additional information on (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine

Introduction to (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine and Its Significance in Modern Chemical Research

(2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine, with the CAS number 1019550-96-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This amine derivative, featuring a pyridine ring and an ethyl chain substituted with a methoxyethyl group, has garnered attention due to its versatile applications in drug development and synthetic chemistry.

The structure of (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine comprises a pyridine moiety at the 2-position, which is a common feature in many bioactive molecules. Pyridine-based compounds are widely recognized for their role as pharmacophores in various therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The presence of the 2-pyridyl group enhances the compound's potential for interaction with biological targets, making it a valuable scaffold for medicinal chemistry.

The methoxyethyl substituent at the 2-position of the ethyl chain introduces a polar and hydrophilic character to the molecule. This modification can influence solubility, metabolic stability, and overall pharmacokinetic properties, which are critical factors in drug design. The combination of these structural elements makes (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of pyridine derivatives in drug discovery. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, which are essential interactions in many biological processes. This property has led to the development of various pyridine-based drugs that target specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine is its potential as a building block for more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, further functionalization can lead to derivatives with enhanced binding affinity or improved pharmacokinetic profiles.

The synthesis of (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring and introduce the methoxyethyl group efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts.

The chemical properties of (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine make it an interesting subject for studying molecular interactions. Its ability to form stable complexes with other molecules has been explored in various research settings. For example, it has been investigated as a ligand for metal ions that play crucial roles in biological systems. Such studies contribute to a deeper understanding of molecular recognition processes and can inform the design of new drugs.

In addition to its pharmaceutical applications, (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine has potential uses in materials science and industrial chemistry. Its unique structural features make it suitable for developing novel polymers or catalysts that exhibit desirable properties such as high thermal stability or selective reactivity. These applications highlight the broad utility of this compound beyond traditional medicinal chemistry.

The latest research on (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine focuses on its role in developing targeted therapies for complex diseases. Studies have shown that derivatives of this compound can interact with specific proteins involved in cancer progression or inflammatory responses. By modulating these interactions, researchers aim to develop drugs that offer more effective treatment options with fewer side effects.

The development of computational models has also played a significant role in understanding the behavior of (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine. Molecular dynamics simulations and quantum mechanical calculations help predict how this compound behaves in different environments, providing insights into its potential applications. These computational tools are essential for guiding experimental work and accelerating the discovery process.

In conclusion, (2-methoxyethyl)[1-(pyridin-2-yl)ethyl]amine, identified by its CAS number 1019550-96-9, is a compound with diverse applications in chemical research. Its unique structure and versatile properties make it a valuable tool for drug development, materials science, and industrial chemistry. As research continues to uncover new possibilities for this molecule, its significance in advancing scientific knowledge is likely to grow even further.